Cas no 1620575-06-5 (1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronic ester derivative of 1H-pyrrolo[2,3-b]pyridine, a heterocyclic scaffold of interest in medicinal chemistry and materials science. The presence of the pinacol boronate group at the 5-position enables efficient Suzuki-Miyaura cross-coupling reactions, facilitating the introduction of aryl or heteroaryl substituents. The electron-withdrawing nitrile group at the 3-position enhances reactivity and provides a handle for further functionalization. This compound is particularly useful as a synthetic intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a versatile building block for complex molecular architectures.

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

1620575-06-5 structure

Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:1620575-06-5

MF:C₁₄H₁₆BN₃O₂

MW:269.106742858887

MDL:MFCD18259696

CID:5151791

PubChem ID:90286561

Update Time:2026-03-03

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- SCHEMBL15882592
- starbld0000099
- CS-0197631
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
- DB-212909
- OJPYAFKTIFEVEH-UHFFFAOYSA-N
- MFCD18259696
- 1620575-06-5
- MDL： MFCD18259696
- Inchi： 1S/C14H16BN3O2/c1-13(2)14(3,4)20-15(19-13)10-5-11-9(6-16)7-17-12(11)18-8-10/h5,7-8H,1-4H3,(H,17,18)
- InChI Key： OJPYAFKTIFEVEH-UHFFFAOYSA-N
- SMILES： C12NC=C(C#N)C1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Computed Properties

Exact Mass: 269.1335569g/mol
Monoisotopic Mass: 269.1335569g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.9Å²

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB542599-250 mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile; .	1620575-06-5		250MG	€1,122.20	2023-07-11
abcr	AB542599-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile; .	1620575-06-5		250mg	€1126.90	2025-02-21
1PlusChem	1P01XIJ7-100mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	95%	100mg	$434.00	2024-06-20
1PlusChem	1P01XIJ7-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	95%	250mg	$800.00	2024-06-20
1PlusChem	1P01XIJ7-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	95%	1g	$1752.00	2024-06-20
Aaron	AR01XIRJ-100mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	97%	100mg	$353.00	2025-02-13
Aaron	AR01XIRJ-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	97%	250mg	$590.00	2025-02-13
Aaron	AR01XIRJ-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	97%	1g	$1337.00	2023-12-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBB5006-100mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	95%	100mg	￥2176.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBB5006-250mg	5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1620575-06-5	95%	250mg	￥3633.0	2024-04-23